Cas no 942473-95-2 (4,6,7-trifluoro-1,3-benzothiazol-2-amine)

• Product Name: 4,6,7-trifluoro-1,3-benzothiazol-2-amine
• CAS No: 942473-95-2
• MF: C₇H₃F₃N₂S
• MW: 204.172330141068
• CID: 3157451
• PubChem ID: 26597114
• Update Time: 2025-10-28

4,6,7-trifluoro-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,6,7-trifluoro-1,3-benzothiazol-2-amine
• AKOS012112112
• DTXSID501292962
• 4,6,7-Trifluorobenzo[d]thiazol-2-amine
• 942473-95-2
• CS-0284754
• EN300-137842
• 2-Amino-4,6,7-trifluorobenzothiazole
• 4,6,7-Trifluoro-2-benzothiazolamine

• Inchi： 1S/C7H3F3N2S/c8-2-1-3(9)5-6(4(2)10)13-7(11)12-5/h1H,(H2,11,12)
• InChI Key： MDXPZGBVQCYUTM-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C(=CC(=C(C1=2)F)F)F

Computed Properties

• Exact Mass: 203.99690376Da
• Monoisotopic Mass: 203.99690376Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2Ų

Additional information on 4,6,7-trifluoro-1,3-benzothiazol-2-amine

Introduction to 4,6,7-trifluoro-1,3-benzothiazol-2-amine (CAS No. 942473-95-2)

4,6,7-trifluoro-1,3-benzothiazol-2-amine, with the CAS number 942473-95-2, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities and therapeutic potential.

The molecular formula of 4,6,7-trifluoro-1,3-benzothiazol-2-amine is C₈H₄F₃N₂S, and its molecular weight is approximately 205.18 g/mol. The presence of multiple fluorine atoms in the structure imparts unique electronic and steric properties to the molecule, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of 4,6,7-trifluoro-1,3-benzothiazol-2-amine in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry (2021) investigated the compound's ability to modulate specific enzymes involved in neurodegenerative diseases. The researchers found that 4,6,7-trifluoro-1,3-benzothiazol-2-amine exhibited potent inhibitory activity against a key enzyme implicated in Alzheimer's disease pathology. This finding suggests that the compound could be further explored as a potential therapeutic agent for neurodegenerative disorders.

In another study published in the Bioorganic & Medicinal Chemistry Letters (2020), scientists explored the antiviral properties of 4,6,7-trifluoro-1,3-benzothiazol-2-amine. The results indicated that the compound demonstrated significant antiviral activity against several RNA viruses, including influenza and coronaviruses. This research opens up new avenues for developing antiviral drugs based on this benzothiazole scaffold.

The synthetic route for preparing 4,6,7-trifluoro-1,3-benzothiazol-2-amine has been well-documented in the literature. A typical synthesis involves the reaction of 4-fluorobenzenethiol with 6-fluoroanthranilic acid followed by a series of fluorination and amine substitution steps. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and reaction time.

In terms of safety and handling, while specific data on the toxicity and environmental impact of 4,6,7-trifluoro-1,3-benzothiazol-2-amine are limited, it is generally recommended to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

The potential applications of 4,6,7-trifluoro-1,3-benzothiazol-2-amine extend beyond its direct use as a drug candidate. The compound can also serve as a valuable building block for synthesizing more complex molecules with enhanced biological activities. For example, researchers have used this benzothiazole derivative as a starting material to develop novel compounds with improved pharmacokinetic properties and reduced side effects.

In conclusion, 4,6,7-trifluoro-1,3-benzothiazol-2-amine (CAS No. 942473-95-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.